N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide

• IUPAC Name: N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide
• InChI: InChI=1S/C16H20N2O4/c1-12(19)13-2-4-14(5-3-13)17-15(20)18-8-6-16(7-9-18)21-10-11-22-16/h2-5H,6-11H2,1H3,(H,17,20)
• InChI Key: SYVZLYNAACETDM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)N2CCC3(CC2)OCCO3
• Molecular Formula: C16H20N2O4
• Molecular Weight: 304.34 g/mol

Description

N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide, also known as AD-1211, is a chemical compound that has been studied for its potential use in medicinal chemistry research. This compound is a spirocyclic amide that contains a diaza ring and a dioxane ring, which gives it unique properties that make it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in cell growth and proliferation. This leads to the death of cancer cells and the reduction of inflammation and pain.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins that are involved in cell growth and proliferation, which leads to the death of cancer cells. In addition, it has been shown to reduce inflammation and pain, which makes it a promising candidate for the treatment of pain and inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has several advantages and limitations for lab experiments. One advantage is that it has been shown to have activity against several different types of cancer cells, which makes it a promising candidate for drug development. However, one limitation is that its exact mechanism of action is not fully understood, which makes it difficult to optimize its activity and selectivity.

Future Directions

There are several future directions for research on N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide. One direction is to further investigate its mechanism of action and optimize its activity and selectivity. Another direction is to explore its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases. Finally, there is a need for further preclinical and clinical studies to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide is a multi-step process that involves several chemical reactions. The first step involves the condensation of 4-acetylphenylhydrazine with 1,4-dioxaspiro[4.5]decane-8-carboxylic acid to form the corresponding hydrazone. This is followed by the cyclization of the hydrazone to form the spirocyclic amide, which is then purified and characterized using various analytical techniques.

Scientific Research Applications

N-(4-acetylphenyl)-1,4-dioxa-8-azaspiro[4.5]decane-8-carboxamide has been studied for its potential use in medicinal chemistry research. It has been shown to have activity against several different types of cancer cells, including breast, lung, and colon cancer cells. In addition, it has been shown to have anti-inflammatory and analgesic properties, which make it a promising candidate for the treatment of pain and inflammation.